Cas no 90327-10-9 (Benzoic acid, 4-methyl-, 2-ethoxyethyl ester)

• Product Name: Benzoic acid, 4-methyl-, 2-ethoxyethyl ester
• CAS No: 90327-10-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 789355
• PubChem ID: 54481362
• Update Time: 2025-04-19

Benzoic acid, 4-methyl-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-ethoxyethyl ester
• 2-ethoxyethyl 4-methylbenzoate
• DTXSID70711636
• 4-Methylbenzoic acid, 2-ethoxyethyl ester
• AKOS017088426
• 90327-10-9
• XPFDTHXUAZHOHS-UHFFFAOYSA-N

• Inchi： 1S/C12H16O3/c1-3-14-8-9-15-12(13)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： XPFDTHXUAZHOHS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CCOCC

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5A^2